Cas no 1432680-37-9 (4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine)

• Product Name: 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine
• CAS No: 1432680-37-9
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5170167
• PubChem ID: 71758454
• Update Time: 2025-06-11

4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 4-ethoxy-5,6,7,8-tetrahydro-
• 4-Ethoxy-5,6,7,8-tetrahydroquinolin-8-amine
• 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine

• Inchi： 1S/C11H16N2O/c1-2-14-10-6-7-13-11-8(10)4-3-5-9(11)12/h6-7,9H,2-5,12H2,1H3
• InChI Key： HXRVJXAEXROYCL-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2N)C(OCC)=CC=1

Additional information on 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine

4-Ethoxy-5,6,7,8-Tetrahydroquinolin-8-Amine: A Comprehensive Overview

4-Ethoxy-5,6,7,8-tetrahydroquinolin-8-amine (CAS No: 1432680-37-9) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline derivative family and exhibits a unique combination of structural features that make it a promising candidate for various applications in drug discovery and material science. The molecule's structure includes an ethoxy group attached at the 4-position of the quinoline ring system, along with a tetrahydro ring at positions 5 to 8 and an amine group at position 8. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine involves a series of intricate chemical reactions that highlight the versatility of quinoline derivatives in organic synthesis. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable pathways for producing this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the tetrahydroquinoline framework with high precision. Additionally, the incorporation of the ethoxy group has been optimized through nucleophilic substitution techniques, ensuring high yields and purity.

One of the most compelling aspects of 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine is its potential as a bioactive molecule. Recent studies have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's interaction with cholinesterase enzymes has been extensively investigated, revealing its potential as a lead compound for developing novel therapeutic agents. Furthermore, its ability to cross the blood-brain barrier (BBB) suggests that it could be effective in targeting central nervous system (CNS) disorders.

Beyond its pharmacological applications, 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as a hole transport material in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transport could enhance device efficiency and stability.

The environmental impact of 4-ethoxy-5,6,7,8-tetrahydroquinolin-8-amine is another area of active research. As concerns about chemical pollution grow, understanding the compound's biodegradability and toxicity is crucial for its safe application in various industries. Recent studies have focused on assessing its ecotoxicological profile using advanced analytical techniques such as LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry). These studies aim to provide insights into how the compound behaves in different environmental compartments and whether it poses risks to aquatic life or human health.

In conclusion, 4-Ethoxy-5,6,7,8-Tetrahydroquinolin-8-Amine (CAS No: 1432680-37-) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as a valuable tool in drug discovery efforts targeting neurodegenerative diseases while also offering opportunities in materials science for advanced electronic applications. As research continues to uncover new aspects of this compound's properties and applications